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Compound of Interest

Compound Name: Miglyol 840

CAS No.: 77466-09-2

Cat. No.: B3283889

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Miglyol 840, a versatile excipient

widely utilized in the pharmaceutical and cosmetic industries. This document delves into its

chemical composition, physicochemical properties, and its functional roles in various drug

delivery systems. Detailed experimental protocols are provided to assist researchers in

leveraging the unique characteristics of Miglyol 840 for optimal formulation development.

Core Composition and Physicochemical Properties
Miglyol 840 is a propylene glycol diester of saturated vegetable fatty acids, primarily caprylic

acid (C8) and capric acid (C10).[1][2][3] This specific composition imparts a unique set of

properties that make it a valuable component in a wide array of formulations. It is a clear,

virtually colorless, and odorless liquid with a neutral taste.[1][3] Manufactured under GMP

conditions, it is characterized by its high purity, low impurity profile, and absence of additives

like antioxidants, solvents, or catalyst residues.[1][3]
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The key advantages of Miglyol 840 over traditional vegetable oils include its exceptional

stability against oxidation, liquid state at 0°C, and excellent solvent capacity for many active

pharmaceutical ingredients (APIs).[1][3][4] Its low viscosity contributes to its excellent

spreadability and absorption characteristics on the skin.[1][5]

Table 1: Physicochemical Properties of Miglyol 840

Property Value Test Method

Chemical Name
Propylene Glycol

Dicaprylate/Dicaprate
Ph. Eur., USP/NF

Appearance Clear, virtually colorless liquid Visual

Odor & Taste Neutral Organoleptic

Acid Value max. 0.2 mg KOH/g Ph. Eur. 2.5.1

Hydroxyl Value max. 5.0 mg KOH/g Ph. Eur. 2.5.3

Water Content max. 0.1% Ph. Eur. 2.5.12

Viscosity at 20°C 9 - 12 mPa·s Ph. Eur. 2.2.9

Fatty Acid Composition

Caproic Acid (C6:0) max. 2.0% Ph. Eur. 2.4.22

Caprylic Acid (C8:0) 50.0 - 80.0% Ph. Eur. 2.4.22

Capric Acid (C10:0) 20.0 - 50.0% Ph. Eur. 2.4.22

Lauric Acid (C12:0) max. 2.0% Ph. Eur. 2.4.22

Myristic Acid (C14:0) max. 1.0% Ph. Eur. 2.4.22

Data compiled from multiple sources.[1]

Applications in Pharmaceutical Formulations
Miglyol 840's unique properties lend it to a variety of pharmaceutical applications:
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Topical Formulations: Its excellent emollient, skin-smoothing, and penetration-enhancing

properties make it ideal for creams, lotions, and ointments.[2][3][6][7] It is non-occlusive and

does not inhibit skin respiration.[1][3]

Parenteral Formulations: Due to its very low viscosity and high purity, it is a suitable carrier

oil for subcutaneous (s.c.) and intramuscular (i.m.) injections.[1][3][4]

Oral Formulations: It is a key component in the formulation of self-emulsifying drug delivery

systems (SEDDS), which are designed to enhance the oral bioavailability of poorly water-

soluble drugs.[8][9]

Cosmetics: It is widely used in skincare products, makeup, and sunscreens as a non-greasy

emollient and dispersing agent for pigments.[5][7][10]

Experimental Protocols for Formulation
Development
This section provides detailed methodologies for key experiments involving Miglyol 840.

Drug Solubility Determination in Miglyol 840
Objective: To determine the saturation solubility of an API in Miglyol 840.

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of the API to a known

volume of Miglyol 840 in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a

predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

Separation of Undissolved API: Centrifuge the samples at a high speed to pellet the

undissolved API.

Sample Preparation: Carefully withdraw an aliquot of the supernatant (the saturated solution

of the API in Miglyol 840).
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Dilution: Dilute the aliquot with a suitable solvent in which both the API and Miglyol 840 are

soluble (e.g., methanol, acetonitrile).

Quantification: Analyze the concentration of the API in the diluted sample using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC).[11]

Calculation: Calculate the saturation solubility of the API in Miglyol 840 based on the dilution

factor and the quantified concentration.

Formulation of a Self-Emulsifying Drug Delivery System
(SEDDS)
Objective: To prepare a stable SEDDS formulation using Miglyol 840 as the oil phase.

Methodology:

Excipient Screening:

Determine the solubility of the API in various oils (including Miglyol 840), surfactants, and

cosurfactants.

Select the excipients that show the highest solubilization potential for the API.

Construction of Pseudo-Ternary Phase Diagrams:

Prepare a series of mixtures with varying ratios of oil (Miglyol 840), surfactant, and

cosurfactant.

For each mixture, titrate with water and observe the formation of emulsions.

Identify the region in the phase diagram that forms a clear, stable nanoemulsion upon

aqueous dispersion.[3][7]

Preparation of the SEDDS Formulation:

Accurately weigh the required amounts of Miglyol 840, the selected surfactant, and

cosurfactant based on the optimal ratio determined from the phase diagram.
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Add the predetermined amount of the API to the excipient mixture.

Gently heat and stir the mixture until the API is completely dissolved and the formulation is

a clear, homogenous liquid.

Characterization of the SEDDS:

Emulsification Time: Add a known amount of the SEDDS formulation to a specified volume

of water with gentle agitation and measure the time it takes to form a clear emulsion.[3]

Droplet Size Analysis: Dilute the SEDDS with water and measure the droplet size and

polydispersity index (PDI) using a dynamic light scattering (DLS) instrument.

Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles

to assess its physical stability.

In Vitro Drug Release from a Miglyol 840-based Topical
Formulation
Objective: To evaluate the release profile of an API from a topical formulation containing

Miglyol 840.

Methodology:

Apparatus: Utilize a Franz diffusion cell apparatus.[9][12]

Membrane: Use a synthetic membrane (e.g., polysulfone) or excised human/animal skin.

Receptor Medium: Fill the receptor chamber with a suitable buffer solution (e.g., phosphate-

buffered saline, pH 7.4) that ensures sink conditions. The receptor medium should be

continuously stirred.

Sample Application: Apply a known amount of the topical formulation to the surface of the

membrane in the donor chamber.

Sampling: At predetermined time intervals, withdraw samples from the receptor medium and

replace with an equal volume of fresh medium.
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Analysis: Analyze the concentration of the API in the collected samples using a validated

analytical method (e.g., HPLC).

Data Analysis: Plot the cumulative amount of drug released per unit area against time to

determine the release profile.

In Vitro Skin Permeation Study
Objective: To assess the ability of a Miglyol 840-containing formulation to deliver an API across

the skin.

Methodology:

Skin Preparation: Use excised human or animal (e.g., porcine) skin. The skin should be

carefully prepared to the appropriate thickness and its integrity verified.[13]

Apparatus: Employ a Franz diffusion cell.[9][12]

Experimental Setup: Mount the prepared skin between the donor and receptor chambers of

the Franz cell, with the stratum corneum facing the donor chamber.

Receptor Fluid: Fill the receptor chamber with a suitable receptor fluid and maintain a

constant temperature of 32°C to mimic physiological skin temperature.

Formulation Application: Apply a finite dose of the formulation to the skin surface.

Sampling: Collect samples from the receptor fluid at various time points over a 24-hour

period.

Quantification: Analyze the API concentration in the samples using a suitable analytical

technique.

Data Analysis: Calculate the cumulative amount of API permeated per unit area over time

and determine the steady-state flux and permeability coefficient.

Mandatory Visualizations
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The following diagrams illustrate key workflows and relationships relevant to the formulation

and characterization of Miglyol 840-based drug delivery systems.
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Caption: Workflow for the formulation and characterization of a SEDDS.
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Caption: Workflow for an in vitro drug release study using a Franz diffusion cell.
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Caption: Logical relationship of components in a SEDDS formulation for enhanced

bioavailability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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